Lead dioxide
Lead dioxide
Lead dioxide appears as brown, hexagonal crystals. Insoluble in water. Used in matches, explosives, electrodes.
Brand Name:
Vulcanchem
CAS No.:
1309-60-0
VCID:
VC0074372
InChI:
InChI=1S/2O.Pb/q2*-2;
SMILES:
[O-2].[O-2].[Pb]
Molecular Formula:
PbO2
O2P
O2P
Molecular Weight:
239 g/mol
Lead dioxide
CAS No.: 1309-60-0
Main Products
VCID: VC0074372
Molecular Formula: PbO2
O2P
Molecular Weight: 239 g/mol
CAS No. | 1309-60-0 |
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Product Name | Lead dioxide |
Molecular Formula | PbO2 O2P |
Molecular Weight | 239 g/mol |
Standard InChI | InChI=1S/2O.Pb/q2*-2; |
Standard InChIKey | YADSGOSSYOOKMP-UHFFFAOYSA-N |
SMILES | [O-2].[O-2].[Pb] |
Canonical SMILES | [O-2].[O-2].[Pb] |
Colorform | Brown, hexagonal crystals Dark-brown powder Brownish black crystalline powder consisting of fine crystalline flakes in either alpha- or beta-form. |
Density | 9.375 at 66 °F (NTP, 1992) 9.375 g/cu cm 9.38 g/cm³ |
Melting Point | 554 °F (decomposes) (NTP, 1992) 290 °C, decomposition |
Physical Description | Lead dioxide appears as brown, hexagonal crystals. Insoluble in water. Used in matches, explosives, electrodes. DryPowder; OtherSolid BROWN CRYSTALS OR POWDER. |
Description | Lead dioxide appears as brown, hexagonal crystals. Insoluble in water. Used in matches, explosives, electrodes. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Insoluble (NTP, 1992) In water, <11.3 ug/L at 25 °C, pH 6-7 Insoluble in water Soluble in hydrochloric acid with evolution of chlorine; in dilute nitric acid in presence of hydrogen peroxide, oxalic acid, or other reducers; soluble in alkali iodide solutions with liberation of iodine; soluble in hot caustic alkali solutions Soluble in glacial acetic acid; insoluble in alcohol Presumably soluble in acidic gastric juice Solubility in water: none |
Synonyms | lead dioxide lead monoxide lead oxide |
PubChem Compound | 10198636 |
Last Modified | Dec 23 2021 |
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